Cas no 288379-96-4 (1-(piperazin-1-yl)cyclohexane-1-carboxamide)

• Product Name: 1-(piperazin-1-yl)cyclohexane-1-carboxamide
• CAS No: 288379-96-4
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5194997
• PubChem ID: 17934348
• Update Time: 2026-03-05

1-(piperazin-1-yl)cyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazin-1-yl-cyclohexanecarboxylic acid amide
• 1-(piperazin-1-yl)cyclohexane-1-carboxamide

• Inchi： 1S/C11H21N3O/c12-10(15)11(4-2-1-3-5-11)14-8-6-13-7-9-14/h13H,1-9H2,(H2,12,15)
• InChI Key： ZNHACUROFDWYQH-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)(C(N)=O)CCCCC1

Additional information on 1-(piperazin-1-yl)cyclohexane-1-carboxamide

Research Brief on 1-(piperazin-1-yl)cyclohexane-1-carboxamide (CAS: 288379-96-4): Recent Advances and Applications

1-(piperazin-1-yl)cyclohexane-1-carboxamide (CAS: 288379-96-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and cyclohexane carboxamide moieties, has been the subject of recent studies due to its potential therapeutic applications. The compound's unique structural features make it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 1-(piperazin-1-yl)cyclohexane-1-carboxamide, with a focus on optimizing yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to improve the efficiency of the production process. These methods not only enhance the scalability of the synthesis but also ensure the compound's suitability for further pharmacological testing. The structural elucidation of the compound has been confirmed through spectroscopic methods, including NMR and mass spectrometry, ensuring its identity and purity for subsequent studies.

Pharmacological investigations of 1-(piperazin-1-yl)cyclohexane-1-carboxamide have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies suggest that the compound exhibits affinity for serotonin and dopamine receptors, indicating its possible utility in treating psychiatric disorders such as depression and schizophrenia. Additionally, preliminary data from animal models have shown promising results in reducing anxiety-like behaviors, further supporting its CNS activity. These findings underscore the need for further exploration of its mechanism of action and therapeutic potential.

In the field of oncology, 1-(piperazin-1-yl)cyclohexane-1-carboxamide has been investigated for its anti-proliferative effects on certain cancer cell lines. Studies have demonstrated that the compound can induce apoptosis in tumor cells, possibly through the inhibition of key signaling pathways. While the exact molecular targets remain to be fully elucidated, these results suggest a potential role for the compound in cancer therapy, either as a standalone agent or in combination with existing treatments. Further research is needed to validate these findings and explore its efficacy in more complex models.

The safety profile of 1-(piperazin-1-yl)cyclohexane-1-carboxamide has also been a focus of recent research. Toxicological studies in preclinical models have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, comprehensive pharmacokinetic and pharmacodynamic studies are still required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies will be critical for advancing the compound into clinical trials and ensuring its suitability for human use.

In conclusion, 1-(piperazin-1-yl)cyclohexane-1-carboxamide (CAS: 288379-96-4) represents a promising candidate for further drug development, with potential applications in CNS disorders and oncology. Recent advances in its synthesis, pharmacological characterization, and safety assessment have laid the groundwork for future studies. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical benefits. This brief highlights the importance of ongoing investigation into this compound and its role in advancing the field of chemical biology and pharmaceutical science.